Cas no 1805124-90-6 (5-Chloro-2-nitroisonicotinic acid)

• Product Name: 5-Chloro-2-nitroisonicotinic acid
• CAS No: 1805124-90-6
• MF: C₆H₃ClN₂O₄
• MW: 202.552020311356
• CID: 4802803
• Update Time: 2023-08-17

5-Chloro-2-nitroisonicotinic acid Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-2-nitroisonicotinic acid

• Inchi： 1S/C6H3ClN2O4/c7-4-2-8-5(9(12)13)1-3(4)6(10)11/h1-2H,(H,10,11)
• InChI Key： GWXADKNOXWFKMA-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C=C1C(=O)O)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 229
• XLogP3: 1.2
• Topological Polar Surface Area: 96